Cas no 131-18-0 (1,2-dipentyl benzene-1,2-dicarboxylate)

• Product Name: 1,2-dipentyl benzene-1,2-dicarboxylate
• CAS No: 131-18-0
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• MDL: MFCD00041934
• CID: 82002
• PubChem ID: 8561
• Update Time: 2025-11-06

1,2-dipentyl benzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dipentyl phthalate
• Amoil
• Dipentyl 1,2-benzenedicarboxylate
• dipentyl ester phthalic acid
• DPP
• amyl phthalate
• Phthalic acid di-n-amyl ester
• phthalic acid dipentyl ester
• Di-n-pentyl phthalate
• Diamyl Phthalate
• Diamylphthalate Solution
• 1,2-Benzenedicarboxylic acid, 1,2-dipentyl ester
• 1,2-Benzenedicarboxylic acid, dipentyl ester
• di-n-Amyl phthalate
• DI-N-PENTYL PHTHALATE-D4
• NSC 4720
• Phthalic Acid Diamyl Ester
• DI-N-PHTHALATE
• ai3-00363(usda)
• phthalic acid, dipentyl ester
• amylphthalate
• 1,2-dipentyl benzene-1,2-dicarboxylate
• AC8314
• Tox21_300304
• DTXCID3011131
• 1, dipentyl ester
• Q27116218
• MFCD00041934
• F0001-0416
• NCGC00090765-01
• BIDD:ER0351
• CHEMBL1503330
• A806215
• Phthalic acid, bis-n-pentyl ester
• (1Z)-2-(1H-BENZIMIDAZOL-2-YL)-N-HYDROXYETHANIMIDAMIDE
• EN300-1073404
• SY026588
• NCGC00254010-01
• Epitope ID:140104
• AmylPhthalate-d4
• NCGC00090765-02
• Tox21_201519
• NSC-4720
• DPNP
• 5DC92K224X
• Dipentyl phthalate, analytical standard
• J-005949
• dipentyl benzene-1,2-dicarboxylate
• DTXSID5031131
• Phthalic acid, diamyl ester
• AKOS015888411
• AI3-00363
• 4-09-00-03178 (Beilstein Handbook Reference)
• Dipentyl phthalate, certified reference material, TraceCERT(R)
• diamylphthalate
• BRN 1987323
• EINECS 205-017-9
• NCGC00090765-04
• FT-0631762
• dipentylphthalate
• 131-18-0
• AI3-00363 (USDA)
• Dipentyl phthalate, Selectophore(TM), >=99.0%
• CS-W014532
• 1,2-Benzenedicarboxylic acid dipentyl ester
• NSC4720
• HY-W013816
• SCHEMBL57859
• DIAMYL PHTHALATE [HSDB]
• UNII-5DC92K224X
• CHEBI:34680
• NCGC00259069-01
• NS00001949
• HSDB 302
• NCGC00090765-03
• CAS-131-18-0
• Di-n-pentylphthalate
• P0291
• DB-042009

• MDL： MFCD00041934
• Inchi： 1S/C18H26O4/c1-3-5-9-13-21-17(19)15-11-7-8-12-16(15)18(20)22-14-10-6-4-2/h7-8,11-12H,3-6,9-10,13-14H2,1-2H3
• InChI Key： IPKKHRVROFYTEK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCC)=O)CCCCC

Computed Properties

• Exact Mass: 306.18318
• Monoisotopic Mass: 306.183109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.025 g/mL at 20 °C(lit.)
• Melting Point: -55 °C
• Boiling Point: 342°C(lit.)
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Refractive Index: n20/D 1.490
• Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 52.6
• LogP: 4.38060
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2-dipentyl benzene-1,2-dicarboxylate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360,H400
• Warning Statement： P201,P273,P308+P313
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 60-61-50
• Safety Instruction： 53-45-61
• RTECS：TI1930000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：room temp
• Risk Phrases：R60
• Safety Term：S53-S45-S61
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons